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Compound of Interest

Compound Name: Budralazine

Cat. No.: B8753938 Get Quote

An important note on the scope of this guide: Extensive research did not yield specific

information on a compound named "budralazine." It is possible that this is a less common or

historical name for a related compound, or a misspelling of hydralazine. Consequently, this

guide provides a comprehensive overview of the antihypertensive effects of the well-

documented vasodilator, hydralazine, against which other compounds can be compared.

Hydralazine: A Direct-Acting Vasodilator
Hydralazine is a medication used to treat high blood pressure and heart failure.[1] It functions

by directly relaxing the smooth muscles in the walls of arteries and arterioles, leading to

vasodilation (widening of the blood vessels).[1][2] This vasodilation primarily decreases

peripheral resistance, which in turn lowers blood pressure.[1] Hydralazine is not typically a first-

line treatment for essential hypertension due to its tendency to cause a reflex sympathetic

stimulation of the heart.[1] To counteract this, it is often prescribed in combination with other

medications like beta-blockers and diuretics.

Quantitative Data Summary
The following tables summarize key quantitative data regarding the antihypertensive effects

and pharmacokinetics of hydralazine.

Table 1: Antihypertensive Efficacy of Hydralazine
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Parameter Value Reference

Onset of Action (IV) 10-20 minutes

Peak Effect (IV) 10-80 minutes

Duration of Action 2-6 hours

Systolic Blood Pressure

Reduction

Variable, dependent on dose

and patient factors

Diastolic Blood Pressure

Reduction

Generally greater than systolic

reduction

Table 2: Pharmacokinetic Properties of Hydralazine

Parameter Value Reference

Bioavailability 26-50% (oral)

Protein Binding 87%

Metabolism Hepatic (acetylation)

Elimination Half-Life 2-8 hours

Excretion Primarily renal

Mechanism of Action: Signaling Pathways
The precise molecular mechanism of hydralazine is not fully elucidated, but it is known to

interfere with calcium metabolism in vascular smooth muscle cells. By inhibiting the release of

calcium from the sarcoplasmic reticulum, it prevents the activation of the contractile apparatus,

leading to muscle relaxation and vasodilation.

Below is a diagram illustrating the proposed signaling pathway for hydralazine's vasodilatory

effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b8753938?utm_src=pdf-body-img
https://www.benchchem.com/product/b8753938?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8753938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Hydralazine - Wikipedia [en.wikipedia.org]

2. youtube.com [youtube.com]

To cite this document: BenchChem. [A Comparative Guide to the Antihypertensive Effects of
Hydralazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8753938#budralazine-vs-hydralazine-
antihypertensive-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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